Cas no 335168-62-2 (1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-yl)-)

• Product Name: 1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-yl)-
• CAS No: 335168-62-2
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1457803
• PubChem ID: 58478739
• Update Time: 2025-04-20

1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5-(1,3-dioxolan-2-yl)-
• 5-(1,3-Dioxolan-2-yl)isobenzofuran-1(3H)-one
• 5-[1,3]dioxolan-2-yl-3H-isobenzofuran-1-one
• OMPIMGADQXUUFN-UHFFFAOYSA-N
• SCHEMBL6103471
• 335168-62-2

• Inchi： 1S/C11H10O4/c12-10-9-2-1-7(5-8(9)6-15-10)11-13-3-4-14-11/h1-2,5,11H,3-4,6H2
• InChI Key： OMPIMGADQXUUFN-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=CC=C2C(=O)OCC2=C1

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76